4-Bromo-1-(1-methylpiperidin-3-yl)-1H-pyrazole

• Molecular Formula: C9H14BrN3
• Molecular Weight: 244.13 g/mol
• IUPAC Name: 3-(4-bromopyrazol-1-yl)-1-methylpiperidine
• InChI: InChI=1S/C9H14BrN3/c1-12-4-2-3-9(7-12)13-6-8(10)5-11-13/h5-6,9H,2-4,7H2,1H3
• InChI Key: OEJWMHAIIQUWQR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)N2C=C(C=N2)Br

Description

4-Bromo-1-(1-methylpiperidin-3-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H14BrN3 and its molecular weight is 244.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DIAD (3.21 ml, 16.3 ml) was added dropwise to a solution of 4-bromopyrazole (2.0 g, 13.6 mmol), 3-hydroxy-1-methylpiperidine (1.57 ml, 13.6 ml) and triphenylphosphine (4.3 g, 16.3 mmol) in THF (50 ml) at 0° C. The mixture was allowed to warm to room temperature and stirred overnight. The reaction was partitioned between water and ethyl acetate and the organic layers were extracted into 2N HCl. The aqueous fraction was basified with sodium bicarbonate and extracted into ethyl acetate. The organic fractions were dried (MgSO4), filtered and concentrated under reduced pressure to give the product (1.64 g), which was used without purification. MS: [M+H]+=244.